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III

Cat. No.: B1246022 Get Quote

Technical Support Center: PDGFR Tyrosine Kinase
Inhibitor III
This guide provides troubleshooting advice and frequently asked questions for researchers

using PDGFR Tyrosine Kinase Inhibitor III in xenograft models.

Frequently Asked Questions (FAQs)
Q1: What is PDGFR Tyrosine Kinase Inhibitor III and which signaling pathway does it target?

A1: PDGFR Tyrosine Kinase Inhibitor III is a multi-kinase inhibitor that targets Platelet-

Derived Growth Factor Receptors (PDGFRs), among other kinases like EGFR and FGFR.[1][2]

The PDGF/PDGFR pathway is crucial in the growth and spread of many cancers by stimulating

tumor cells, tumor stroma, and angiogenesis.[3] The inhibitor works by blocking the tyrosine

kinase activity of the receptor, thereby preventing downstream signaling cascades that promote

cell proliferation, migration, and survival.[3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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